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Compound of Interest

Compound Name: 1-(3-Methylphenyl)ethanamine

Cat. No.: B1308325 Get Quote

Essential Safety and Handling Guide for 1-(3-
Methylphenyl)ethanamine
Disclaimer: This guide is compiled from publicly available safety information on 1-(3-
Methylphenyl)ethanamine and its structural analogs. A comprehensive, substance-specific

Safety Data Sheet (SDS) was not available at the time of writing. Researchers should always

consult the SDS provided by their supplier for definitive safety and handling protocols. The

information herein is intended for guidance and to promote a culture of safety.

This document provides crucial safety and logistical information for the handling of 1-(3-
Methylphenyl)ethanamine, tailored for researchers, scientists, and professionals in drug

development. It outlines essential personal protective equipment, emergency first aid, and

standard operating and disposal procedures to ensure laboratory safety.

Quantitative Data Summary
Below is a summary of the physical and chemical properties of 1-(3-
Methylphenyl)ethanamine.
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Property Value Source

Molecular Formula C₉H₁₃N PubChem[1], Sigma-Aldrich

Molecular Weight 135.21 g/mol PubChem[1], Sigma-Aldrich

CAS Number 70138-19-1
PubChem[1], Matrix

Scientific[2]

Physical Form Solid Sigma-Aldrich

Known Hazards Irritant Matrix Scientific[2]

Personal Protective Equipment (PPE)
Based on the hazards associated with analogous compounds (skin, eye, and respiratory

irritation), the following PPE is mandatory when handling 1-(3-Methylphenyl)ethanamine[3][4]

[5][6]:

Eye and Face Protection: Chemical safety goggles or a face shield are required to protect

against splashes.[4]

Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves should be

inspected before use and changed immediately if contaminated.[6]

Body Protection: A laboratory coat must be worn and kept buttoned. Protective boots may be

necessary depending on the scale of work.[6]

Respiratory Protection: Handling should occur in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust or vapors.[3][4] If ventilation is inadequate, a

government-approved respirator is necessary.[6]

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4027798
https://pubchem.ncbi.nlm.nih.gov/compound/4027798
https://pubchem.ncbi.nlm.nih.gov/compound/4027798
https://www.matrixscientific.com/product/buy-1-3-methylphenylethanamine
https://www.matrixscientific.com/product/buy-1-3-methylphenylethanamine
https://www.benchchem.com/product/b1308325?utm_src=pdf-body
https://aksci.com/sds/3799AA_SDS.pdf
http://angenechemical.com/sds/57233-86-0.pdf
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8l00xNxmelxmSPv70k17zHvu9lxtD7SSSSSS--
https://enamine.enamine.net/pub/msds?code=EN300-1840381&&senderid=0&&lang=en
http://angenechemical.com/sds/57233-86-0.pdf
https://enamine.enamine.net/pub/msds?code=EN300-1840381&&senderid=0&&lang=en
https://enamine.enamine.net/pub/msds?code=EN300-1840381&&senderid=0&&lang=en
https://aksci.com/sds/3799AA_SDS.pdf
http://angenechemical.com/sds/57233-86-0.pdf
https://enamine.enamine.net/pub/msds?code=EN300-1840381&&senderid=0&&lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical

attention.[3][7]

Skin Contact

Remove all contaminated clothing immediately.

Flush the affected skin with copious amounts of

water for at least 15 minutes. If irritation

persists, seek medical attention.[3][7]

Eye Contact

Immediately flush the eyes with large volumes

of water for at least 15 minutes, making sure to

lift the upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[3][7]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[4][8]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety.

Handling and Storage:

Always handle 1-(3-Methylphenyl)ethanamine in a well-ventilated area or a chemical fume

hood.[3]

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe in dust or vapors.[3][4]

Wash hands thoroughly after handling.[3]

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[3]
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Keep away from strong oxidizing agents.[9]

Spill Management:

Evacuate all non-essential personnel from the spill area.

Ensure adequate ventilation.

Wearing the appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep or scoop up the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal.[4]

Clean the spill area thoroughly with soap and water.

Do not allow the spilled material or cleanup materials to enter drains.[4]

Waste Disposal:

All waste containing 1-(3-Methylphenyl)ethanamine must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in a designated, labeled hazardous

waste container.[3]

Containers must be kept tightly closed when not in use.

Disposal must be carried out in accordance with all applicable federal, state, and local

regulations. Consult with your institution's environmental health and safety (EHS) office for

specific guidance.[3]

Workflow for Safe Handling of 1-(3-
Methylphenyl)ethanamine
The following diagram outlines the key procedural steps for the safe handling of 1-(3-
Methylphenyl)ethanamine in a laboratory setting.
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Safe Handling Workflow for 1-(3-Methylphenyl)ethanamine
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- Safety Goggles
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Conduct Experiment

Cleanup & Decontamination

Spill Occurs

Decontaminate Glassware and Surfaces

Waste Disposal

Dispose of Contaminated Materials
in Labeled Hazardous Waste Container

Remove PPE in Correct Order

Wash Hands Thoroughly

Follow Spill Management Protocol

Yes

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of 1-(3-Methylphenyl)ethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1308325?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4027798
https://pubchem.ncbi.nlm.nih.gov/compound/4027798
https://www.matrixscientific.com/product/buy-1-3-methylphenylethanamine
https://www.matrixscientific.com/product/buy-1-3-methylphenylethanamine
https://aksci.com/sds/3799AA_SDS.pdf
http://angenechemical.com/sds/57233-86-0.pdf
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8l00xNxmelxmSPv70k17zHvu9lxtD7SSSSSS--
https://enamine.enamine.net/pub/msds?code=EN300-1840381&&senderid=0&&lang=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://aksci.com/sds/9179DZ_SDS.pdf
https://www.merckmillipore.com/Web-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-821197&DocumentType=MSD&DocumentId=821197_SDS_IE_EN.PDF&DocumentUID=636087&Language=EN&Country=IE&Origin=PDP
https://www.benchchem.com/product/b1308325#personal-protective-equipment-for-handling-1-3-methylphenyl-ethanamine
https://www.benchchem.com/product/b1308325#personal-protective-equipment-for-handling-1-3-methylphenyl-ethanamine
https://www.benchchem.com/product/b1308325#personal-protective-equipment-for-handling-1-3-methylphenyl-ethanamine
https://www.benchchem.com/product/b1308325#personal-protective-equipment-for-handling-1-3-methylphenyl-ethanamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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